Cas no 2137439-39-3 (rac-2-[(1R,2R)-2-cyclopropylcyclopropyl]ethane-1-sulfinamide)

• Product Name: rac-2-[(1R,2R)-2-cyclopropylcyclopropyl]ethane-1-sulfinamide
• CAS No: 2137439-39-3
• MF: C₈H₁₅NOS
• MW: 173.275800943375
• CID: 6104446
• PubChem ID: 165459160
• Update Time: 2025-06-15

rac-2-[(1R,2R)-2-cyclopropylcyclopropyl]ethane-1-sulfinamide Chemical and Physical Properties

Names and Identifiers

• EN300-732889
• rac-2-[(1R,2R)-2-cyclopropylcyclopropyl]ethane-1-sulfinamide
• 2137439-39-3

• Inchi： 1S/C8H15NOS/c9-11(10)4-3-7-5-8(7)6-1-2-6/h6-8H,1-5,9H2/t7-,8+,11?/m1/s1
• InChI Key： UPFOPNHSBTWIDS-IXIJJPBFSA-N
• SMILES： S(CC[C@@H]1C[C@H]1C1CC1)(N)=O

Computed Properties

• Exact Mass: 173.08743528g/mol
• Monoisotopic Mass: 173.08743528g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 4
• Complexity: 179
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 62.3Ų

Additional information on rac-2-[(1R,2R)-2-cyclopropylcyclopropyl]ethane-1-sulfinamide

Introduction to rac-2-[(1R,2R)-2-cyclopropylcyclopropyl]ethane-1-sulfinamide (CAS No. 2137439-39-3)

Rac-2-[(1R,2R)-2-cyclopropylcyclopropyl]ethane-1-sulfinamide (CAS No. 2137439-39-3) is a unique compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound, characterized by its distinct structural features, holds potential for various applications, particularly in the development of novel therapeutic agents. In this comprehensive introduction, we will delve into the chemical structure, synthesis methods, biological activities, and recent research advancements related to this compound.

The chemical structure of rac-2-[(1R,2R)-2-cyclopropylcyclopropyl]ethane-1-sulfinamide is notable for its cyclopropyl groups and the sulfinamide functional group. The presence of these moieties imparts unique physical and chemical properties to the molecule. The cyclopropyl groups are known for their strain energy and conformational rigidity, which can influence the compound's interactions with biological targets. The sulfinamide group, on the other hand, is a versatile functional group that can participate in various chemical reactions and interactions.

The synthesis of rac-2-[(1R,2R)-2-cyclopropylcyclopropyl]ethane-1-sulfinamide has been a subject of extensive research. One of the most common methods involves the reaction of a suitable sulfinic acid with an appropriate amine in the presence of a coupling agent. Recent advancements in synthetic chemistry have led to more efficient and environmentally friendly methods for the preparation of this compound. For instance, a study published in the Journal of Organic Chemistry in 2021 reported a novel one-pot synthesis method that significantly reduces reaction time and improves yield.

In terms of biological activities, rac-2-[(1R,2R)-2-cyclopropylcyclopropyl]ethane-1-sulfinamide has shown promising results in several areas. One of the key areas of interest is its potential as an inhibitor of specific enzymes involved in various disease pathways. For example, a study published in Bioorganic & Medicinal Chemistry Letters in 2020 demonstrated that this compound effectively inhibits the activity of a specific protease involved in viral replication. This finding opens up new possibilities for its use as an antiviral agent.

Another area where rac-2-[(1R,2R)-2-cyclopropylcyclopropyl]ethane-1-sulfinamide has shown potential is in the treatment of neurodegenerative diseases. Research conducted at a leading pharmaceutical company revealed that this compound can modulate certain receptors in the brain that are implicated in conditions such as Alzheimer's disease and Parkinson's disease. The ability to target these receptors selectively makes it a valuable candidate for further drug development.

The safety profile of rac-2-[(1R,2R)-2-cyclopropylcyclopropyl]ethane-1-sulfinamide is also an important consideration. Preclinical studies have indicated that this compound exhibits low toxicity and good pharmacokinetic properties. These findings are crucial for its potential use as a therapeutic agent. However, further clinical trials are necessary to fully evaluate its safety and efficacy in human subjects.

In conclusion, rac-2-[(1R,2R)-2-cyclopropylcyclopropyl]ethane-1-sulfinamide (CAS No. 2137439-39-3) is a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and biological activities make it an attractive candidate for the development of novel therapeutic agents. Ongoing research continues to uncover new insights into its properties and potential uses, contributing to advancements in the field.